Isothiazolo[5,4-b]pyridine-3-carboxylic acid

• CAS No.: 932702-24-4
• Molecular Formula: C7H4N2O2S
• Molecular Weight: 180.19 g/mol
• IUPAC Name: [1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H4N2O2S/c10-7(11)5-4-2-1-3-8-6(4)12-9-5/h1-3H,(H,10,11)
• InChI Key: MNBJEUWONPHKSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SN=C2C(=O)O

Description

Isothiazolo[5,4-b]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H4N2O2S and its molecular weight is 180.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Potassium permanganate (2.25 mmol) and potassium hydroxide (1.79 mmol) were added to a solution of isothiazolo[5,4-b]pyridin-3-ylmethanol (1.08 mmol) in water (4 mL) and the resulting solution was allowed to react for 3 h at rt. The reaction mixture was filtered through Celite and was extracted with ethyl acetate (3×10 mL). The pH of the combined aqueous layers was adjusted to 2 by the addition of 0.6 M hydrochloric acid. The slurry was stirred for 5 min and the solids were collected by filtration to provide isothiazolo[5,4-b]pyridine-3-carboxylic acid in 42% yield as a light yellow solid.